Cas no 1690977-40-2 (6-(pent-1-yn-3-yl)aminopyridazine-3-carboxylic acid)

• Product Name: 6-(pent-1-yn-3-yl)aminopyridazine-3-carboxylic acid
• CAS No: 1690977-40-2
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6275393
• PubChem ID: 106230988
• Update Time: 2024-01-11

6-(pent-1-yn-3-yl)aminopyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(pent-1-yn-3-yl)aminopyridazine-3-carboxylic acid
• 6-[(Pent-1-yn-3-yl)amino]pyridazine-3-carboxylicacid
• 1690977-40-2
• EN300-1449339
• 6-[(Pent-1-yn-3-yl)amino]pyridazine-3-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-3-7(4-2)11-9-6-5-8(10(14)15)12-13-9/h1,5-7H,4H2,2H3,(H,11,13)(H,14,15)
• InChI Key： GXGFYKQDTWLMEG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(N=N1)NC(C#C)CC)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines